ethyl 4-[4-[[4-(1H-benzimidazol-2-yl)phenyl]carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate

• IUPAC Name: ethyl 4-[4-[[4-(1H-benzimidazol-2-yl)phenyl]carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate
• InChI: InChI=1S/C27H27N5O5S/c1-2-37-27(34)31-15-17-32(18-16-31)38(35,36)22-13-9-20(10-14-22)26(33)28-21-11-7-19(8-12-21)25-29-23-5-3-4-6-24(23)30-25/h3-14H,2,15-18H2,1H3,(H,28,33)(H,29,30)
• InChI Key: MIJPIMRCLOVZJA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)C4=NC5=CC=CC=C5N4
• Molecular Formula: C27H27N5O5S
• Molecular Weight: 533.6 g/mol

Description

Benzimidazole derivatives are an important class of compounds in medicinal chemistry. They are known to have a wide range of pharmacological activities, including antiviral, antitumor, antihypertensive, proton pump inhibitory, anthelmintic, antimicrobial, and anti-inflammatory activity.

Synthesis Analysis

Benzimidazole derivatives can be synthesized starting with benzene derivatives with nitrogen-containing functionality ortho to each other. One method involves the reaction of o-phenylenediamines with carboxylic acids in the presence of a strong dehydrating agent, polyphosphoric acid (PPA), to give 2-aryl benzimidazoles.

Molecular Structure Analysis

The structure of benzimidazole derivatives can be established by NMR spectroscopy (1H, 13C), mass spectrometry, and infrared spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzimidazole derivatives can be determined using techniques such as single-crystal X-ray diffraction, IR, MS, elemental analysis, 1H and 13C NMR.

Scientific Research Applications

Antimicrobial Potential

Compounds containing the benzimidazole moiety, such as the one , have shown promising antimicrobial activity. .

Anti-inflammatory and Analgesic Activities

. This makes them potential candidates for the development of new drugs to manage pain and inflammation.

Antitumor Activity

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Antidiabetic Activity

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Antioxidant Activity

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Antiviral Activity

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Mechanism of Action

While the mechanism of action for the specific compound you mentioned is not available, benzimidazole derivatives are known to interact with proteins and enzymes, making them useful as a drug scaffold in medicinal chemistry.

Future Directions

Benzimidazole derivatives continue to be a focus of research due to their wide-ranging biological activities. Future directions may include the development of new therapeutics for conditions such as leukemia.